(2S)-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-2-carboxylic acid

• IUPAC Name: (2S)-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C11H10ClF3N2O2/c12-7-4-6(11(13,14)15)5-16-9(7)17-3-1-2-8(17)10(18)19/h4-5,8H,1-3H2,(H,18,19)/t8-/m0/s1
• InChI Key: WXKOCGWNMDEHQU-QMMMGPOBSA-N
• Canonical SMILES: C1CC(N(C1)C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)O
• Isomeric SMILES: C1C[C@H](N(C1)C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)O
• Molecular Formula: C11H10ClF3N2O2
• Molecular Weight: 294.66 g/mol

Description

“(2S)-1-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]pyrrolidine-2-carboxylic acid” is a compound that contains a trifluoromethylpyridine (TFMP) motif. TFMP and its derivatives are widely used in the agrochemical and pharmaceutical industries. This compound is an intermediate used in the synthesis of β-secretase (BACE) inhibitors.

Synthesis Analysis

The synthesis of trifluoromethylpyridines involves a stepwise liquid-phase/vapor–phase process. The intermediate 2,3-dichloro-5-(trichloromethyl)pyridine (2,3,5-DCTC) is produced under liquid-phase conditions, followed by vapor–phase fluorination of 2,3,5-DCTC to produce 2,3,5-DCTF.

Molecular Structure Analysis

The molecular structure of this compound includes a pyridine moiety and a trifluoromethyl group. The unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety contribute to the biological activities of TFMP derivatives.

Chemical Reactions Analysis

The major use of TFMP derivatives is in the protection of crops from pests. More than 20 new TFMP-containing agrochemicals have acquired ISO common names. Several TFMP derivatives are also used in the pharmaceutical and veterinary industries.

Physical And Chemical Properties Analysis

The compound is a liquid with a refractive index of 1.433. It has a boiling point of 50-55 °C/11 mmHg and a melting point of 16-20 °C. The density of the compound is 1.524 g/mL at 25 °C.

Scientific Research Applications

Organocatalysis

• . Its key feature lies in its ability to activate substrates and stabilize partially developing negative charges (e.g., oxyanions) during reactions. The 3,5-bis(trifluoromethyl)phenyl motif within Schreiner’s thiourea is widely used in H-bond catalysts. Researchers have harnessed this catalyst to promote various organic transformations.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Safety and Hazards

This compound is classified as Eye Irritant 2, Skin Irritant 2, and STOT SE 3. It is harmful if swallowed, in contact with skin, or inhaled. It may cause respiratory irritation. Protective measures such as wearing protective gloves, clothing, eye protection, and face protection are recommended.

Future Directions

Many novel applications of TFMP are expected to be discovered in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic. More than 50% of the pesticides launched in the last two decades have been fluorinated.